1-(2-(4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-3-(3-(trifluoromethyl)phenyl)urea

• IUPAC Name: 1-[2-[4-(furan-2-yl)-3,5-dimethylpyrazol-1-yl]ethyl]-3-[3-(trifluoromethyl)phenyl]urea
• InChI: InChI=1S/C19H19F3N4O2/c1-12-17(16-7-4-10-28-16)13(2)26(25-12)9-8-23-18(27)24-15-6-3-5-14(11-15)19(20,21)22/h3-7,10-11H,8-9H2,1-2H3,(H2,23,24,27)
• InChI Key: PSUDDUQVRUHHNU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1CCNC(=O)NC2=CC=CC(=C2)C(F)(F)F)C)C3=CC=CO3
• Molecular Formula: C19H19F3N4O2
• Molecular Weight: 392.4 g/mol

Description

1-(2-(4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-3-(3-(trifluoromethyl)phenyl)urea is a useful research compound. Its molecular formula is C19H19F3N4O2 and its molecular weight is 392.382. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Compounds

The compound serves as a precursor in the synthesis of diverse heterocyclic derivatives with potential applications in materials science and pharmaceutical research. For instance, Abdelrazek et al. (2010) demonstrated the synthesis of novel pyridine and naphthyridine derivatives using similar furan and pyrazole-based compounds. These derivatives exhibit a range of properties useful for developing new materials and drugs (Abdelrazek et al., 2010).

Gelation Properties

Compounds with structural similarities have been explored for their gelation properties. Lloyd and Steed (2011) investigated the anion tuning of the rheology, morphology, and gelation of a low molecular weight salt hydrogelator. Such studies are crucial for designing new materials with specific mechanical and structural properties (Lloyd & Steed, 2011).

Antimicrobial Activity

Hamed et al. (2020) synthesized chitosan Schiff bases based on heterocyclic moieties, including furan and pyrazole derivatives, and evaluated their antimicrobial activities. This research contributes to the development of new antimicrobial agents to combat resistant strains of bacteria and fungi (Hamed et al., 2020).

Computational Studies

Singh, Rawat, and Sahu (2014) conducted a synthesis, characterization, and computational study on a pyrrole chalcone derivative, exploring its potential interactions and stability through quantum chemical calculations. Such computational studies are essential for understanding the electronic properties and reactivity of novel compounds (Singh et al., 2014).